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Compound of Interest

Compound Name: 4,5-Dimethoxy-1-indanone

Cat. No.: B110826

Technical Guide on the Physical Properties of
4,5-Dimethoxy-1-indanone

Abstract: This technical guide provides a focused examination of the key physical properties of
4,5-Dimethoxy-1-indanone (CAS No: 6342-80-9), a crucial chemical intermediate in various
research and development applications. The primary focus is on its melting point and
appearance, offering critical data for researchers, chemists, and professionals in drug
development. This document synthesizes information from established chemical suppliers and
safety data sheets to ensure accuracy and reliability, presenting the data in a clear and
accessible format for laboratory use.

Introduction and Chemical Identity

4,5-Dimethoxy-1-indanone is a substituted indanone derivative that serves as a valuable
building block in organic synthesis. Its molecular structure, featuring a bicyclic core with
methoxy and ketone functional groups, makes it a versatile precursor for more complex
molecules. Accurate knowledge of its physical properties is fundamental for its proper handling,
storage, and use in experimental protocols.
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Identifier Value

Chemical Name 4,5-Dimethoxy-1-indanone

4,5-dimethoxy-2,3-dihydroinden-1-one, 4,5-

Synenyms Dimethoxyindan-1-one
CAS Number 6342-80-9[1]
Molecular Formula C11H1203[1][2]
Molecular Weight 192.21 g/mol [2]

The structural representation of 4,5-Dimethoxy-1-indanone is illustrated below.

Figure 1: Chemical structure of 4,5-Dimethoxy-1-indanone.

Core Physical Properties

The physical state and melting point of a compound are foundational parameters that influence
its handling, reaction setup, and purification methods.

Appearance

4,5-Dimethoxy-1-indanone is consistently described as a solid at room temperature.[3][4] The
color can vary, which may be indicative of purity.

o Common Descriptions: The substance typically appears as a white to yellow or off-white
solid.[2][4][5]

e Physical Form: It can be found in various forms, including powder, crystals, or crystalline
powder and/or chunks.[2][5]

This variability in color from white to yellow is common for many organic compounds and can
be attributed to minor impurities or slight degradation upon exposure to light or air. For
sensitive synthetic applications, the color of the material should be noted as a preliminary
quality indicator.

Melting Point
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The melting point is a critical indicator of a compound's purity. A sharp melting range typically
suggests high purity, while a broad range can indicate the presence of impurities.

e Reported Melting Range: The literature and supplier data consistently report the melting
point of 4,5-Dimethoxy-1-indanone to be in the range of 73-77 °C.[1][2][3][4]

This relatively narrow four-degree range is characteristic of a well-defined crystalline solid.

Data Summary

The key physical properties are summarized in the table below for quick reference.

Property Description Source(s)

) Solid, appearing as powder,
Physical State [2][5]
crystals, or chunks.

Color White to yellow, or off-white. [2][4][5]

Melting Point 73-77 °C (literature value) [1112][3]

Significance in a Research and Development
Context
Implications of Appearance

The appearance of 4,5-Dimethoxy-1-indanone provides an initial, non-destructive assessment
of material quality. A pronounced yellow or brown coloration, when expecting an off-white solid,
may suggest the presence of chromophoric impurities. Such impurities could potentially
interfere with subsequent chemical reactions or analytical characterization, necessitating
purification steps like recrystallization.

Importance of Melting Point in Synthesis

The melting point is a crucial parameter for several reasons in a laboratory setting:

» Purity Assessment: As a primary method for assessing purity, a melting point determination
should be a standard incoming material check. A significant deviation from the 73-77 °C
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range, or a broadening of this range, would suggest contamination.[1][2][3]

e Reaction Condition Planning: For reactions that are conducted at or near the melting point of
a reactant, knowing this value is essential for ensuring the desired phase (solid or liquid) and
for managing reaction kinetics.

e Product Identification: In a synthetic workflow where 4,5-Dimethoxy-1-indanone is the
product, a measured melting point within the accepted range serves as a key piece of
evidence for successful synthesis and isolation.

Handling and Storage Recommendations

Based on its physical properties as a solid, standard laboratory handling procedures are
applicable.

o Storage: It is recommended to store the compound under an inert atmosphere (nitrogen or
argon) at 2-8°C to maintain its stability and prevent degradation.[3][4]

o Personal Protective Equipment (PPE): Standard PPE, including safety glasses (eyeshields)
and gloves, should be worn when handling this chemical. In cases where dust may be
generated, a respirator (such as a type N95) is also recommended.

Conclusion

This guide has detailed the primary physical properties—appearance and melting point—of
4,5-Dimethoxy-1-indanone. It is a white to yellow crystalline solid with a well-defined melting
range of 73-77 °C.[1][2][3][4][5] These characteristics are fundamental for its effective use in
research and development, influencing everything from quality control and reaction setup to
final product verification. Adherence to proper storage and handling protocols will ensure the
integrity of the material for synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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